Cas no 139059-04-4 (5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-iodophenyl)-)

5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-iodophenyl)- structure
139059-04-4 structure
Product Name:5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-iodophenyl)-
CAS No:139059-04-4
MF:C7H5IN4S
MW:304.110871076584
CID:1269551
PubChem ID:29070037
Update Time:2025-04-20

5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-iodophenyl)-
    • 1-(3-Iodophenyl)-1H-tetrazole-5-thiol
    • 139059-04-4
    • SY352805
    • Inchi: 1S/C7H5IN4S/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12/h1-4H,(H,9,11,13)
    • InChI Key: QLZLEDZYQTZSFQ-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)N1C(N=NN1)=S

Computed Properties

  • Exact Mass: 303.92796g/mol
  • Monoisotopic Mass: 303.92796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 72.1Ų
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